2-Pyridinamine, N-methyl-5-nitro-N-(2,2,2-trifluoroethyl)-
Cat. No. B8323103
M. Wt: 235.16 g/mol
InChI Key: RLDFQYXUWLDGJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[CH3:1][N:2]([CH2:3][C:4]([F:5])([F:6])[F:7])[c:8]1[n:9][cH:10][c:11]([N+:14]([O-:15])=[O:16])[cH:12][cH:13]1>>[CH3:1][N:2]([CH2:3][C:4]([F:5])([F:6])[F:7])[c:8]1[n:9][cH:10][c:11]([NH2:14])[cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(CC(F)(F)F)c1ccc([N+](=O)[O-])cn1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CC(F)(F)F)c1ccc(N)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
